N-(4-Oxo-1,4-oxathian-4-ylidene)hept-6-ynamide
Overview
Description
Synthesis Analysis
The synthesis of this compound involves specific reactions and starting materials. One notable method for its preparation is through Mo(CO)6-mediated ring expansion of methyl 2-(isoxazol-5-yl)-3-oxopropanoates . This process yields 2-alkyl-6-aryl-, 2-aryl-6-aryl , and 2,6-diaryl-5-aryl/hetaryl-substituted methyl 4-oxo-1,4-dihydropyridine-3-carboxylates .
Molecular Structure Analysis
The molecular formula of N-(4-Oxo-1,4-oxathian-4-ylidene)hept-6-ynamide is C₆H₁₂ClNO₄S , with an average mass of 229.682 Da . Its monoisotopic mass is approximately 229.018 Da .
Chemical Reactions Analysis
The compound’s reactivity allows for the facile synthesis of 2,4,6-triaryl-substituted and 1,2,5,6-tetrasubstituted nicotinates . These derivatives are of interest due to their potential bioactivity and pharmaceutical relevance .
properties
IUPAC Name |
N-(4-oxo-1,4-oxathian-4-ylidene)hept-6-ynamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3S/c1-2-3-4-5-6-11(13)12-16(14)9-7-15-8-10-16/h1H,3-10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDQFYBSLRHAYMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCCC(=O)N=S1(=O)CCOCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Oxo-1,4-oxathian-4-ylidene)hept-6-ynamide | |
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